Cas no 1804371-40-1 (3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-carboxaldehyde)

• Product Name: 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-carboxaldehyde
• CAS No: 1804371-40-1
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4867909
• Update Time: 2025-07-21

3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-carboxaldehyde

• Inchi： 1S/C8H6ClF2NO2/c1-14-8-4(3-13)2-5(9)6(12-8)7(10)11/h2-3,7H,1H3
• InChI Key： PGZGGQNRSXHLPB-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=O)=C(N=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2

Additional information on 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-carboxaldehyde

Comprehensive Overview of 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-carboxaldehyde (CAS No. 1804371-40-1)

3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-carboxaldehyde (CAS No. 1804371-40-1) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a chloro substituent, a difluoromethyl group, and a methoxy moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential as a building block in the development of novel active ingredients.

The growing interest in fluorinated compounds like 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-carboxaldehyde stems from their enhanced stability and bioavailability, making them valuable in drug discovery. Recent trends highlight the demand for sustainable synthesis methods and green chemistry approaches, which align with the compound's potential for scalable production. Questions such as "How to synthesize fluorinated pyridines efficiently?" or "What are the applications of difluoromethyl groups in medicinal chemistry?" are commonly explored in scientific forums, reflecting its relevance.

From a structural perspective, the carboxaldehyde group in this compound offers a reactive site for further functionalization, enabling the creation of diverse derivatives. This property is particularly valuable in heterocyclic chemistry, where modifications to the pyridine ring can lead to compounds with tailored biological activities. The presence of both chloro and difluoromethyl substituents also influences the compound's electronic properties, which is a key consideration in molecular design.

In agrochemical applications, 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-carboxaldehyde is investigated for its potential as an intermediate in the synthesis of crop protection agents. The methoxy group, in particular, is known to enhance the lipophilicity of molecules, improving their penetration into plant tissues. This aligns with the industry's focus on developing next-generation pesticides with higher efficacy and lower environmental impact.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing this compound and ensuring its purity. Researchers often inquire about "optimal analytical methods for pyridine aldehydes" or "strategies to isolate halogenated pyridines," underscoring the need for precise quality control in its production. The compound's stability under various storage conditions is another topic of interest, as it affects its shelf life and handling protocols.

As the pharmaceutical industry continues to explore targeted therapies, the role of 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-carboxaldehyde in small molecule drug development gains prominence. Its structural features make it a candidate for modulating enzyme inhibition or receptor binding, which are critical mechanisms in treating diseases. Discussions around "improving drug-like properties of fluorinated heterocycles" further highlight its potential.

In summary, 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-carboxaldehyde (CAS No. 1804371-40-1) represents a versatile and high-value compound in modern chemistry. Its applications span pharmaceutical intermediates, agrochemical synthesis, and material science, driven by its unique structural attributes. By addressing common queries and aligning with industry trends, this overview aims to provide a thorough understanding of its significance and utility.